Cas no 2228502-88-1 (2-azido-2-cyclobutylethan-1-ol)

• Product Name: 2-azido-2-cyclobutylethan-1-ol
• CAS No: 2228502-88-1
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6471345
• PubChem ID: 152269412
• Update Time: 2025-06-08

2-azido-2-cyclobutylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-cyclobutylethan-1-ol
• EN300-1804285
• 2228502-88-1

• Inchi： 1S/C6H11N3O/c7-9-8-6(4-10)5-2-1-3-5/h5-6,10H,1-4H2
• InChI Key： WIZUIGSHRNHFEL-UHFFFAOYSA-N
• SMILES： OCC(C1CCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 2-azido-2-cyclobutylethan-1-ol

Exploring the Chemistry and Applications of 2-Azido-2-cyclobutylethan-1-ol (CAS No. 2228502-88-1)

The compound 2-azido-2-cyclobutylethan-1-ol (CAS No. 2228502-88-1) is a fascinating molecule that has garnered significant attention in the field of synthetic organic chemistry. With its unique structural features, including a cyclobutyl ring and an azido functional group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, materials science, and click chemistry reactions, which are widely used in bioconjugation and polymer science.

One of the most intriguing aspects of 2-azido-2-cyclobutylethan-1-ol is its role in click chemistry, a term coined by Nobel laureate Barry Sharpless. The azido group in this compound can participate in highly efficient Huisgen cycloaddition reactions with alkynes, forming triazole linkages. This property makes it invaluable for labeling biomolecules, designing smart materials, and developing targeted drug delivery systems. The cyclobutyl moiety further enhances its utility by providing steric and electronic effects that can influence reactivity and stability.

In recent years, the demand for 2-azido-2-cyclobutylethan-1-ol has surged due to its relevance in cutting-edge research areas such as bioorthogonal chemistry and proteomics. Scientists are exploring its use in tagging proteins and nucleic acids, enabling real-time tracking of biological processes. Additionally, its compatibility with green chemistry principles—such as mild reaction conditions and high atom economy—aligns with the growing emphasis on sustainable synthetic methodologies.

The synthesis of 2-azido-2-cyclobutylethan-1-ol typically involves the introduction of an azido group into a cyclobutyl-containing precursor. Advanced techniques like flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity. These innovations address common challenges in handling azido compounds, such as their potential instability, by ensuring safer and more efficient production processes.

Beyond its synthetic utility, 2-azido-2-cyclobutylethan-1-ol is also being investigated for its potential in pharmaceutical intermediates. The cyclobutyl ring is a privileged scaffold in medicinal chemistry, often found in bioactive molecules targeting central nervous system disorders and infectious diseases. By incorporating this moiety into drug candidates, researchers aim to improve pharmacokinetic properties and selectivity.

As the scientific community continues to explore the boundaries of click chemistry and bioorthogonal reactions, compounds like 2-azido-2-cyclobutylethan-1-ol will remain at the forefront of innovation. Its dual functionality—combining the reactivity of the azido group with the structural robustness of the cyclobutyl ring—makes it a cornerstone for future breakthroughs in chemistry and biology.